Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-amino-4,5-dihydrobenzo[g][1]benzothiole-3-carboxylate
• InChI: InChI=1S/C15H15NO2S/c1-2-18-15(17)12-11-8-7-9-5-3-4-6-10(9)13(11)19-14(12)16/h3-6H,2,7-8,16H2,1H3
• InChI Key: NCCIHWBVPWKOCL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC3=CC=CC=C32)N
• Molecular Formula: C15H15NO2S
• Molecular Weight: 273.4 g/mol

Description

Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate (EDN) is a heterocyclic compound that has been studied extensively for its potential applications in various fields. It is a member of the 2-amino-4,5-dihydronaphtho[1,2-b]thiophene family of compounds and is composed of a five-membered ring with an ethyl group attached to the nitrogen atom. EDN has been studied for its potential applications in organic synthesis, drug design, and biochemistry.

Scientific Research Applications

Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate has been studied for its potential applications in organic synthesis, drug design, and biochemistry. In organic synthesis, Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate has been used as a precursor in the synthesis of a variety of heterocyclic compounds. In drug design, Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate has been studied as a potential scaffold for the development of novel therapeutic agents. Additionally, Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate has been studied as a potential inhibitor of various enzymes involved in drug metabolism. In biochemistry, Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate has been studied for its potential applications in the study of enzyme catalysis and protein-ligand interactions.

Mechanism of Action

The mechanism of action of Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate is not fully understood. However, it is believed that Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate may interact with the active site of an enzyme to inhibit its activity. Additionally, Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate may interact with cellular proteins to modulate their activity.
Biochemical and Physiological Effects
Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate has been studied for its potential effects on biochemical and physiological processes. In vitro studies have demonstrated that Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate can inhibit the activity of various enzymes involved in drug metabolism. Additionally, Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate has been shown to modulate the activity of various cellular proteins. In vivo studies have demonstrated that Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate can modulate the expression of various genes involved in metabolic processes.

Advantages and Limitations for Lab Experiments

The use of Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate in laboratory experiments has several advantages. Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate is a relatively stable compound and can be stored at room temperature. Additionally, Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate is an inexpensive compound and is readily available from chemical suppliers. The main limitation of Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate is that it is not water soluble, which can limit its use in certain experiments.

Future Directions

Future research on Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate should focus on its potential applications in drug design and biochemistry. Additionally, further studies should be conducted to better understand the mechanism of action of Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate and its effects on biochemical and physiological processes. Additionally, further studies should be conducted to investigate the potential therapeutic applications of Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate. Finally, further studies should be conducted to investigate the potential toxicity of Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate and its potential interactions with other drugs.

Synthesis Methods

Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate can be synthesized using a variety of methods. One method involves the reaction of ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylic acid (EDC) with an alkyl halide in the presence of a base. This reaction produces Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate and an alkyl halide. Another method involves the reaction of EDC with an alkyl aryl sulfonate in the presence of a base. This reaction produces Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate and an alkyl aryl sulfonate. Other methods for the synthesis of Ethyl 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate include the reaction of EDC with an alkyl halide in the presence of a Lewis acid, the reaction of EDC with an alkyl halide in the presence of an organometallic reagent, and the reaction of EDC with an alkyl halide in the presence of a transition metal catalyst.